Cas no 501361-91-7 (4H-1,2,4-Triazol-4-amine, 3,5-bis(4-bromophenyl)-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3,5-bis(4-bromophenyl)-
• CAS No: 501361-91-7
• MF: C₁₄H₁₀Br₂N₄
• MW: 394.064000606537
• CID: 1560504
• Update Time: 2024-08-24

4H-1,2,4-Triazol-4-amine, 3,5-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3,5-bis(4-bromophenyl)-

• Inchi： 1S/C14H10Br2N4/c15-11-5-1-9(2-6-11)13-18-19-14(20(13)17)10-3-7-12(16)8-4-10/h1-8H,17H2
• InChI Key： PHJJQCWPPZUIKM-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(Br)C=C2)N(N)C(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 391.9273

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 540.2±60.0 °C(Predicted)
• PSA: 56.73
• pka: 1.44±0.10(Predicted)